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Introduction

Gold nanoparticles (AuNPs) are central to many advancements in nanotechnology due to their
distinct optical and electronic properties.[1] The ability to modify their surface chemistry is
critical for tailoring their function for specific applications, ranging from biomedical imaging and
drug delivery to catalysis and sensing.[1][2] Functionalization with alkanethiols, such as 1-
octanethiol, is a fundamental technique used to impart stability and control the surface
hydrophobicity of AUNPs.

The process relies on the strong, stable covalent bond formed between the sulfur atom of the
thiol group and the gold surface, creating a self-assembled monolayer (SAM).[1][3] This robust
coating displaces weaker stabilizing agents, like citrate, and prevents the nanopatrticles from
aggregating. The eight-carbon alkyl chain of 1-octanethiol renders the nanoparticle surface
hydrophobic, making them soluble in nonpolar organic solvents. This property is essential for
applications requiring interaction with lipid membranes or for use as building blocks in complex
nanostructures.[4][5] These functionalized AuUNPs can also be used in combination with
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hydrophilic ligands to create amphiphilic nanoparticles, a key component in various drug
delivery systems.[4]

Key Applications

e Drug Delivery: Octanethiol-functionalized AuNPs can be co-functionalized with hydrophilic
ligands to create amphiphilic nanoparticles. These particles can passively permeate cell
membranes, making them effective carriers for intracellular drug delivery.[4][6]

o Nanomaterial Synthesis: The hydrophobic surface allows for controlled assembly and
organization of nanopatrticles in organic media, serving as building blocks for more complex
materials.[7]

» Sensors and Electronics: The formation of ordered self-assembled monolayers on gold
surfaces is critical in the development of chemical sensors and nanoelectronic components.

[8]

o Stabilizers: The alkanethiol monolayer provides exceptional stability, protecting the gold core
from harsh chemical environments and preventing aggregation.[9]

Experimental Protocols

Two primary methods are presented for the functionalization of gold nanoparticles with 1-
octanethiol: a two-step ligand exchange process on pre-synthesized AUNPs and a one-step
direct synthesis method.

This method involves the initial synthesis of water-soluble, citrate-stabilized AuNPs, followed by
the replacement of the citrate ions with 1-octanethiol.

Part A: Synthesis of Citrate-Capped Gold Nanopatrticles (Turkevich-Frens Method)[10]
Materials:

e Hydrogen tetrachloroaurate (HAuCla) solution (1.0 mM)

o Trisodium citrate dihydrate solution (1% w/v)

e Ultrapure water (18.2 MQ-cm)
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e Agua regia (for cleaning glassware)
o Erlenmeyer flask, stirring hotplate, magnetic stir bar
Procedure:

 In a meticulously cleaned Erlenmeyer flask, bring 20 mL of 1.0 mM HAuCIa4 solution to a
vigorous boil while stirring.[10]

o Rapidly inject 2 mL of 1% trisodium citrate solution into the boiling HAuCla solution.[10]

o Observe the color change from pale yellow to colorless, then to a deep wine-red, which
indicates the formation of AUNPs.[10]

o Continue boiling and stirring for an additional 15 minutes to ensure the reaction is complete.
¢ Remove the flask from heat and allow it to cool to room temperature.

» Store the resulting citrate-capped AuNPs at 4°C.

Part B: Ligand Exchange with 1-Octanethiol

Materials:

Citrate-capped AuNP solution (from Part A)

1-Octanethiol (CsH17SH)

Ethanol or another suitable organic solvent

Microcentrifuge tubes
Procedure:

e Prepare a stock solution of 1-octanethiol in ethanol. A significant molar excess of the thiol is
required.

 In a microcentrifuge tube, mix the aqueous citrate-capped AuNP solution with the ethanolic
1-octanethiol solution. The phase transfer of AuNPs from the agueous to the organic layer
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can be observed.

Incubate the mixture at room temperature with vigorous shaking or stirring for 12-24 hours to
facilitate complete ligand exchange.[2]

Purify the functionalized AuNPs by centrifugation. The speed and duration will depend on
nanoparticle size (e.g., 10,000 x g for 30 minutes for ~20 nm particles).

Carefully remove the supernatant containing excess thiol and displaced citrate.

Resuspend the nanoparticle pellet in a suitable organic solvent like toluene or chloroform.
Repeat the centrifugation and resuspension steps 2-3 times to ensure purity.
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Protocol 1: Two-Step Ligand Exchange Workflow
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Caption: Workflow for 1-octanethiol functionalization via ligand exchange.
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This method produces 1-octanethiol stabilized AuNPs directly in a two-phase system, resulting
in nanoparticles that are soluble in organic solvents.[11][12]

Materials:

Hydrogen tetrachloroaurate (HAuCla4)

Tetraoctylammonium bromide (TOAB)

1-Octanethiol (CsH17SH)

Sodium borohydride (NaBHa4)

Toluene and water (for two-phase system)

Ethanol (for washing)

Procedure:

Prepare an aqueous solution of HAuCla.

e In aflask, dissolve the phase transfer catalyst, TOAB, in toluene.

o Combine the aqueous HAuUCIa solution with the TOAB/toluene solution and stir vigorously
until the gold salt is completely transferred to the organic phase, indicated by the aqueous
phase becoming colorless and the organic phase turning orange/red.[12]

e Add 1-octanethiol to the organic phase while stirring.

o Prepare a fresh aqueous solution of the reducing agent, NaBHa.

o Add the NaBHa4 solution dropwise to the reaction mixture under vigorous stirring over a
period of 1-2 hours.

e A color change from orange to dark brown/black will signify the formation of alkanethiol-
stabilized AuNPs.[12]
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» Continue stirring for at least 3 hours after the addition of NaBHa4 is complete to ensure full
reaction.

o Separate the organic phase and purify the AUNPs by repeated precipitation with ethanol
followed by centrifugation and resuspension in toluene.
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Protocol 2: One-Step Brust-Schiffrin Workflow
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Caption: Workflow for the one-step Brust-Schiffrin synthesis method.
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Data Presentation & Characterization

Successful functionalization is confirmed by a suite of characterization techniques that
measure changes in the physicochemical properties of the nanopatrticles.

Table 1: Typical Characterization Data for AUNPs Before and After 1-Octanethiol
Functionalization

1-Octanethiol

Citrate-Stabilized . . Characterization
Parameter Functionalized ]
AuNPs Technique
AuNPs
Hydrodynamic Dynamic Light
Y Y 20-25 nm 25-35 nm Y ) J
Diameter Scattering (DLS)[1]
) Dynamic Light
Zeta Potential -30 to -50 mV -10to +5 mV ]
Scattering (DLS)[1]
Surface Plasmon UV-Vis
518-522 nm 523-528 nm
Resonance (Amax) Spectroscopy[1]

N Toluene, Chloroform, _ _
Solubility Water, Buffers H Visual Inspection
exane

Transmission Electron
Microscopy (TEM)[1]

Core Diameter ~20 nm ~20 nm

Note: Values are typical for AUNPs with a core diameter of ~20 nm and may vary based on
synthesis conditions and core size.

Characterization Methodologies:

o UV-Visible Spectroscopy: Used to monitor the Surface Plasmon Resonance (SPR) peak. A
slight red-shift (increase in Amax) after functionalization indicates a change in the local
dielectric environment of the AuNP surface, confirming the presence of the 1-octanethiol
layer.[1]

e Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter, which is expected to
increase due to the added thickness of the octanethiol monolayer.[1] It also measures the
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zeta potential, which will shift from highly negative (due to citrate ions) to near-neutral,
reflecting the uncharged nature of the octanethiol coating.[1]

no aggregation has occurred.

e Transmission Electron Microscopy (TEM): Visualizes the nanopatrticles to confirm that the
metallic core size and shape have not changed during the functionalization process and that

o Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to confirm the presence of the

C-H stretches of the alkyl chains from 1-octanethiol on the nanopatrticle surface.
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Caption: Structure of a 1-octanethiol functionalized gold nanopatrticle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b7769641?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Functionalization_of_Gold_Nanoparticles_with_cis_9_Octadecene_1_thiol.pdf
https://pureadmin.qub.ac.uk/ws/files/13895216/Nanomedicine_Manuscript_and_figures_.pdf
https://www.researchgate.net/publication/231646931_Structural_Transitions_of_Octanethiol_Self-Assembled_Monolayers_on_Gold_Nanoplates_after_Mild_Thermal_Annealing
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324301/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324301/
https://pubs.acs.org/doi/abs/10.1021/jp307940g
https://www.mdpi.com/1420-3049/24/16/2929
https://www.mdpi.com/2079-4991/10/3/548
https://www.researchgate.net/publication/223794329_Binary_mixtures_of_self-assembled_monolayers_of_18-octanedithiol_and_1-octanethiol_for_a_controlled_growth_of_gold_nanoparticles
https://pubmed.ncbi.nlm.nih.gov/18189429/
https://pubmed.ncbi.nlm.nih.gov/18189429/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Functionalizing_Gold_Nanoparticles_with_Thiol_PEG3_Acid.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510367/
https://www.dovepress.com/a-review-on-the-synthesis-and-functionalization-of-gold-nanoparticles--peer-reviewed-fulltext-article-IJN
https://www.benchchem.com/product/b7769641/docs#application-notes-protocols-functionalization-of-gold-nanoparticles-with-1-octanethiol
https://www.benchchem.com/product/b7769641/docs#application-notes-protocols-functionalization-of-gold-nanoparticles-with-1-octanethiol
https://www.benchchem.com/product/b7769641/docs#application-notes-protocols-functionalization-of-gold-nanoparticles-with-1-octanethiol
https://www.benchchem.com/product/b7769641/docs#application-notes-protocols-functionalization-of-gold-nanoparticles-with-1-octanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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